Cas no 1415573-03-3 (6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole)

• Product Name: 6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole
• CAS No: 1415573-03-3
• MF: C₁₂H₇F₂N₃
• MW: 231.200888872147
• MDL: MFCD26743771
• CID: 4698936
• Update Time: 2025-10-28

6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(6-fluoropyridin-3-yl)-1H-benzo[d]imidazole
• YONUVKLVBWMUSR-UHFFFAOYSA-N
• 6-fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole
• 6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole

• MDL： MFCD26743771
• Inchi： 1S/C12H7F2N3/c13-8-2-3-9-10(5-8)17-12(16-9)7-1-4-11(14)15-6-7/h1-6H,(H,16,17)
• InChI Key： YONUVKLVBWMUSR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C1C=NC(=CC=1)F)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 435.4±55.0 °C at 760 mmHg
• Flash Point: 217.1±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole

Introduction to 6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole (CAS No. 1415573-03-3)

6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the chemical identifier CAS No. 1415573-03-3, belongs to the benzimidazole class of molecules, which are well-known for their broad spectrum of pharmacological effects. The presence of fluorine atoms at the 6-position of the benzimidazole ring and the 6-position of the pyridine moiety enhances its metabolic stability and binding affinity, making it a promising candidate for drug development.

The benzimidazole core is a key pharmacophore in many therapeutic agents, including antiviral, anticancer, and antimicrobial drugs. The introduction of fluorine atoms into this structure not only improves its pharmacokinetic profile but also modulates its interactions with biological targets. Specifically, the fluorine substituents can enhance the compound's lipophilicity and binding affinity to enzymes and receptors, which are critical factors in drug design.

In recent years, 6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole has been studied for its potential applications in the treatment of various diseases. One of the most promising areas of research is its role as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of these pathways is often associated with cancer and inflammatory diseases. Preclinical studies have demonstrated that this compound can selectively inhibit certain kinases by binding to their active sites, thereby disrupting abnormal cell growth and inflammation.

Moreover, the compound has shown promise in antiviral applications. The fluorinated benzimidazole structure can interfere with viral replication by inhibiting key viral enzymes or proteins. This makes it a valuable candidate for developing novel antiviral drugs, particularly against viruses that have developed resistance to existing treatments. The ability of 6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole to cross the blood-brain barrier also adds to its potential as a therapeutic agent for central nervous system disorders.

The synthesis of 6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the pyridine ring is particularly challenging due to the reactivity of fluorine with various reagents. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently while maintaining structural integrity.

Recent advancements in computational chemistry have also contributed to the optimization of 6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole's design. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's biological activity. This approach has led to the identification of novel analogs with improved potency and reduced side effects. By leveraging computational tools, scientists can accelerate the drug discovery process and bring new therapies to market more quickly.

The pharmacological profile of 6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole is further enhanced by its ability to undergo metabolic transformations that do not significantly alter its activity. This property is particularly important for drugs that need to be administered orally, as it ensures that the active form of the compound reaches its target site in sufficient quantities. Additionally, the compound's favorable pharmacokinetic properties, such as good solubility and stability, make it suitable for various formulation strategies.

In conclusion, 6-Fluoro-2-(6-fluoropyridin-3-yl)-1H-benzimidazole (CAS No. 1415573-03-3) is a versatile compound with significant potential in pharmaceutical applications. Its unique structure and favorable biological properties make it an attractive candidate for developing new drugs targeting cancer, inflammation, and viral infections. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in modern medicine.